Cas no 1027338-04-0 (1-(aminomethyl)-N-methylcyclopentane-1-carboxamide)

• Product Name: 1-(aminomethyl)-N-methylcyclopentane-1-carboxamide
• CAS No: 1027338-04-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD16118370
• CID: 5607851
• PubChem ID: 61830797
• Update Time: 2025-06-11

1-(aminomethyl)-N-methylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, 1-(aminomethyl)-N-methyl-
• AKOS011103987
• EN300-866090
• 1027338-04-0
• 1-(aminomethyl)-N-methylcyclopentane-1-carboxamide

• MDL： MFCD16118370
• Inchi： 1S/C8H16N2O/c1-10-7(11)8(6-9)4-2-3-5-8/h2-6,9H2,1H3,(H,10,11)
• InChI Key： OLKFFHQNWIINIP-UHFFFAOYSA-N
• SMILES： C1(CN)(C(NC)=O)CCCC1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 327.7±11.0 °C(Predicted)
• pka: 16.26±0.20(Predicted)

Additional information on 1-(aminomethyl)-N-methylcyclopentane-1-carboxamide

Comprehensive Overview of 1-(Aminomethyl)-N-methylcyclopentane-1-carboxamide (CAS No. 1027338-04-0)

1-(Aminomethyl)-N-methylcyclopentane-1-carboxamide (CAS No. 1027338-04-0) is a specialized organic compound with a unique structural framework, combining a cyclopentane ring with both aminomethyl and carboxamide functional groups. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its N-methyl substitution enhances its stability and bioavailability, making it a valuable candidate for drug discovery and material science applications.

In recent years, the demand for cyclopentane-based derivatives has surged, driven by their role in synthesizing bioactive molecules. Researchers frequently search for "1-(Aminomethyl)-N-methylcyclopentane-1-carboxamide uses" or "CAS 1027338-04-0 synthesis methods," reflecting its relevance in modern chemistry. The compound's carboxamide moiety is particularly noteworthy, as it mimics peptide bonds, enabling interactions with biological targets. This property aligns with the growing interest in small-molecule therapeutics and enzyme inhibitors.

From a synthetic perspective, 1-(Aminomethyl)-N-methylcyclopentane-1-carboxamide can be prepared via reductive amination or nucleophilic substitution reactions. Its aminomethyl group offers a reactive site for further derivatization, facilitating the creation of libraries for high-throughput screening. Industry professionals often inquire about "1027338-04-0 suppliers" or "custom synthesis of N-methylcyclopentane carboxamides," highlighting its commercial and research significance.

Environmental and regulatory considerations are also critical when discussing this compound. While not classified as hazardous, its handling requires standard laboratory precautions. The rise of green chemistry has spurred interest in sustainable synthesis routes for such intermediates, with searches like "eco-friendly preparation of 1-(Aminomethyl)-N-methylcyclopentane-1-carboxamide" gaining traction. This trend underscores the compound's alignment with global efforts to reduce chemical waste.

In conclusion, 1-(Aminomethyl)-N-methylcyclopentane-1-carboxamide (CAS No. 1027338-04-0) exemplifies the intersection of innovation and practicality in organic chemistry. Its structural features and adaptability make it a focal point for researchers exploring drug design, material engineering, and catalysis. As scientific inquiries evolve, this compound is poised to remain a key player in advancing molecular discovery.